N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide

• IUPAC Name: N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide
• InChI: InChI=1S/C15H14N2O3S2/c1-21-9-6-12(18)16-15-17-13(10-4-2-7-19-10)14(22-15)11-5-3-8-20-11/h2-5,7-8H,6,9H2,1H3,(H,16,17,18)
• InChI Key: XMQDOYXMPRWXBH-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(=O)NC1=NC(=C(S1)C2=CC=CO2)C3=CC=CO3
• Molecular Formula: C15H14N2O3S2
• Molecular Weight: 334.4 g/mol

Description

N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or by interacting with specific receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide is that it is relatively easy to synthesize and purify. It also has the potential to be used as a lead compound for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.

Future Directions

There are many potential future directions for research related to N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide. Some possible areas of investigation include:
1. Further studies to elucidate its mechanism of action and optimize its use in various applications.
2. Investigation of its potential as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease.
3. Development of new derivatives of this compound with improved properties.
4. Investigation of its potential use in organic electronics and other materials science applications.
5. Studies to investigate its potential as a lead compound for the development of new drugs.

Synthesis Methods

The synthesis of N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide involves the reaction of 4,5-bis(furan-2-yl)-1,3-thiazol-2-amine and 3-methylsulfanylpropanoyl chloride in the presence of a base such as triethylamine. The resulting product is a white solid that can be purified through recrystallization.

Scientific Research Applications

N-[4,5-bis(furan-2-yl)-1,3-thiazol-2-yl]-3-methylsulfanylpropanamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, this compound has been investigated for its potential as an antitumor agent and as a treatment for neurodegenerative diseases. In drug discovery, it has been studied as a potential lead compound for the development of new drugs. In materials science, it has been investigated for its potential use in organic electronics.